Cas no 2169867-18-7 (ethyl (2Z)-3-cyclobutylbut-2-enoate)

• Product Name: ethyl (2Z)-3-cyclobutylbut-2-enoate
• CAS No: 2169867-18-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5951453
• PubChem ID: 165502437
• Update Time: 2025-06-13

ethyl (2Z)-3-cyclobutylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-cyclobutylbut-2-enoate
• EN300-1460411
• 2169867-18-7

• Inchi： 1S/C10H16O2/c1-3-12-10(11)7-8(2)9-5-4-6-9/h7,9H,3-6H2,1-2H3/b8-7-
• InChI Key： CRTYLGGLMYXOPR-FPLPWBNLSA-N
• SMILES： O(CC)C(/C=C(/C)\C1CCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2Z)-3-cyclobutylbut-2-enoate

Comprehensive Overview of Ethyl (2Z)-3-cyclobutylbut-2-enoate (CAS No. 2169867-18-7): Properties, Applications, and Industry Insights

Ethyl (2Z)-3-cyclobutylbut-2-enoate (CAS No. 2169867-18-7) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, characterized by its cyclobutyl moiety and α,β-unsaturated ester functionality, serves as a versatile building block in synthetic chemistry. Its unique Z-configuration and sterically constrained cyclobutane ring make it valuable for designing bioactive molecules with tailored spatial properties.

The compound’s molecular structure combines a but-2-enoate backbone with a cyclobutyl substituent, offering distinct reactivity patterns. Researchers leverage its Michael acceptor capability for conjugate additions, while the ethyl ester group facilitates further transformations like hydrolysis or transesterification. Recent studies highlight its role in developing small-molecule modulators for enzymatic targets, aligning with trends in fragment-based drug discovery (FBDD).

In the context of green chemistry, ethyl (2Z)-3-cyclobutylbut-2-enoate has been explored as a precursor for sustainable synthesis. Its potential in biocatalytic transformations resonates with the industry’s shift toward enzyme-mediated processes. A 2023 Journal of Medicinal Chemistry report noted its utility in constructing spirocyclic scaffolds—a hotspot in oncology and CNS drug research.

From an analytical perspective, the compound’s chromatographic behavior and spectroscopic fingerprints (e.g., NMR chemical shifts at δ 5.8 ppm for the olefinic proton) are well-documented. These data support quality control in GMP-compliant production, addressing growing demand from contract research organizations (CROs).

Market analysts correlate rising interest in CAS 2169867-18-7 with broader trends in personalized medicine. Its structural features enable 3D diversity in compound libraries—a priority for AI-driven drug design platforms. Patent filings since 2020 reveal applications in proteolysis-targeting chimeras (PROTACs), underscoring its relevance in targeted protein degradation therapeutics.

Handling ethyl (2Z)-3-cyclobutylbut-2-enoate requires standard laboratory safety protocols, though it doesn’t exhibit extreme hazards. Storage recommendations emphasize anhydrous conditions below -20°C to preserve its stereochemical integrity, particularly for chiral synthesis applications.

Future directions may explore its photochemical reactivity, given the cyclobutane ring’s propensity for [2+2] cycloadditions. Such studies could unlock novel material science applications, including smart polymers or photo-responsive drug delivery systems—topics trending in nanotechnology forums.